Solvent Orange 107
CAS No.: 185766-20-5
Cat. No.: VC0223362
Molecular Formula: C142H152N6O15
Molecular Weight: 2182.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 185766-20-5 |
|---|---|
| Molecular Formula | C142H152N6O15 |
| Molecular Weight | 2182.7 g/mol |
| IUPAC Name | 2-ethyl-2-methyl-4-[4-methyl-3-[2-(2-methyl-3-phenylphenyl)ethenyl]phenyl]butanoic acid;2-(hydroxymethyl)-2-methyl-4-[4-methyl-3-[2-[2-methyl-3-(2-methyl-1,3-benzoxazol-6-yl)phenyl]ethenyl]phenyl]butanoic acid;2-(hydroxymethyl)-2-methyl-4-[4-methyl-3-[2-[2-methyl-3-(2-methylindazol-6-yl)phenyl]ethenyl]phenyl]butanoic acid;2-(hydroxymethyl)-2-methyl-4-[4-methyl-3-[2-(2-methyl-3-pyrazin-2-ylphenyl)ethenyl]phenyl]butanoic acid;2-(hydroxymethyl)-2-methyl-4-[4-methyl-3-[2-(2-methyl-3-pyridin-3-ylphenyl)ethenyl]phenyl]butanoic acid |
| Standard InChI | InChI=1S/C30H32N2O3.C30H31NO4.C29H32O2.C27H29NO3.C26H28N2O3/c1-20-8-9-22(14-15-30(3,19-33)29(34)35)16-24(20)11-10-23-6-5-7-27(21(23)2)25-12-13-26-18-32(4)31-28(26)17-25;1-19-8-9-22(14-15-30(4,18-32)29(33)34)16-24(19)11-10-23-6-5-7-26(20(23)2)25-12-13-27-28(17-25)35-21(3)31-27;1-5-29(4,28(30)31)19-18-23-15-14-21(2)26(20-23)17-16-24-12-9-13-27(22(24)3)25-10-7-6-8-11-25;1-19-9-10-21(13-14-27(3,18-29)26(30)31)16-23(19)12-11-22-6-4-8-25(20(22)2)24-7-5-15-28-17-24;1-18-7-8-20(11-12-26(3,17-29)25(30)31)15-22(18)10-9-21-5-4-6-23(19(21)2)24-16-27-13-14-28-24/h5-13,16-18,33H,14-15,19H2,1-4H3,(H,34,35);5-13,16-17,32H,14-15,18H2,1-4H3,(H,33,34);6-17,20H,5,18-19H2,1-4H3,(H,30,31);4-12,15-17,29H,13-14,18H2,1-3H3,(H,30,31);4-10,13-16,29H,11-12,17H2,1-3H3,(H,30,31) |
| Standard InChI Key | GJYORAABHDCELF-UHFFFAOYSA-N |
| Canonical SMILES | CCC(C)(CCC1=CC(=C(C=C1)C)C=CC2=C(C(=CC=C2)C3=CC=CC=C3)C)C(=O)O.CC1=C(C=C(C=C1)CCC(C)(CO)C(=O)O)C=CC2=C(C(=CC=C2)C3=CC4=C(C=C3)N=C(O4)C)C.CC1=C(C=C(C=C1)CCC(C)(CO)C(=O)O)C=CC2=C(C(=CC=C2)C3=CC4=NN(C=C4C=C3)C)C.CC1=C(C=C(C=C1)CCC(C)(CO)C(=O)O)C=CC2=C(C(=CC=C2)C3=CN=CC=C3)C.CC1=C(C=C(C=C1)CCC(C)(CO)C(=O)O)C=CC2=C(C(=CC=C2)C3=NC=CN=C3)C |
Introduction
Chemical Identity and Classification
Solvent Orange 107 is known predominantly in industrial applications as a colorant for plastics, fibers, and various other materials. The compound presents some interesting classification discrepancies in technical literature:
The compound is marketed internationally under several trade names including Macrolex Orange R (BAY), Oil Orange R (PSC), and Polysolve Orange 47W . This diversity in naming conventions reflects its widespread industrial adoption across different geographic markets.
Physical and Chemical Properties
Solvent Orange 107 is characterized as a brilliant reddish-orange powder with specific physical parameters that contribute to its industrial utility. The following table compiles physical and chemical properties from multiple technical sources:
The reported light fastness of 7-8 on an 8-point scale (where 8 represents superior performance) indicates excellent resistance to photodegradation, making this dye particularly valuable for applications with extended exposure to light . The high heat resistance of up to 300°C further expands its utility in high-temperature processing environments typical in plastic manufacturing .
Solubility Profile
Solvent Orange 107 demonstrates differential solubility across various organic solvents, a property that impacts its processing and application characteristics. The following comprehensive solubility data has been collected from multiple technical specifications:
| Solvent | Solubility (g/l at 20°C) | Source |
|---|---|---|
| Dichloromethane | 65.0 | |
| Acetone | 2.9 | |
| Butyl Acetate | 2.5 | |
| Ethyl alcohol | 0.8 | |
| Methanol | 1.5 | |
| Ethyl acetate | 60.0 | |
| Xylene | 5.0 | |
| Cyclohexanone | 1.0 | |
| Methylbenzene | Insoluble |
The exceptional solubility in dichloromethane and ethyl acetate suggests preferred solvents for formulation processes where higher concentrations are required . The moderate solubility in ketones and limited solubility in alcohols indicates selective compatibility with different polymer systems and processing methodologies.
Applications in Polymer Systems
Solvent Orange 107 finds extensive application across multiple polymer systems, with differentiated performance characteristics in each. The following data presents a comprehensive analysis of its compatibility with various polymeric materials:
Polymer Compatibility Matrix
This compatibility matrix demonstrates the versatility of Solvent Orange 107 across styrenic polymers and polyesters, while showing limitations with certain polyamides. This selective compatibility profile allows formulators to make appropriate material selections based on colorant performance requirements.
Recommended Dosage Parameters
For optimal coloration results, technical specifications recommend differentiated dosage levels based on the transparency requirements of the final product:
| Application Type | Recommended Dosage | Source |
|---|---|---|
| Transparent applications | 0.025% | |
| Non-transparent applications | 0.050% |
When used with titanium dioxide (a common white pigment in polymer formulations), a ratio of 0.05% dye with 0.1% titanium dioxide is recommended for optimal color development .
Performance Parameters in Specific Polymer Systems
Detailed performance analysis of Solvent Orange 107 in specific polymer systems reveals differentiated behavior across materials:
These parameters indicate superior heat stability in polycarbonate systems, while demonstrating excellent transparency performance across multiple polymer types. The differentiated dosage requirements highlight the importance of system-specific formulation when working with this colorant.
Technical Quality Specifications
Commercial Solvent Orange 107 must meet stringent quality specifications to ensure consistent performance in industrial applications:
| Quality Parameter | Specification | Source |
|---|---|---|
| Residue on 80 mesh | 5.0% maximum | |
| Water-soluble content | 1.0% maximum | |
| Volatile matter (105°C) | 1.0% maximum | |
| Tinting strength | 95-105% | |
| Heavy metals content | 50 ppm maximum |
These specifications ensure batch-to-batch consistency and minimize process variability in manufacturing applications. The tight control on water-soluble content is particularly important for applications where water resistance is critical.
Additional Applications
Beyond polymer coloration, Solvent Orange 107 finds application in several other industrial sectors:
This diversity of applications demonstrates the versatility of Solvent Orange 107 beyond its primary use in polymer systems, reflecting its excellent stability and compatibility with various formulation chemistries.
Structural Relationship to Pyrazolone Chemistry
While some sources classify Solvent Orange 107 in the aminoketone series , others identify it within the pyrazolone family . This classification discrepancy merits examination, particularly in light of the extensive research on pyrazolone derivatives.
The core pyrazolone structure (1H-pyrazol-3-ol and pyrazolin-5-one) has been extensively modified to create diverse compounds with different functional properties . If Solvent Orange 107 indeed belongs to this family, its industrial application represents just one facet of this versatile chemical scaffold.
Manufacturers recommend consulting Material Safety Data Sheets for comprehensive handling and toxicological information . These safety parameters are consistent with the handling requirements for industrial dyes of similar composition.
| Packaging Type | Specification | Source |
|---|---|---|
| Paper drums | 25 kg | |
| Carton boxes | 10-25 kg | |
| Fiber drums | 25 kg | |
| Iron drums | 20-25 kg | |
| Compound bags | 20-25 kg | |
| Bulk liquid tanks | 1000 kg (for liquid formulations) |
Proper storage recommendations include maintaining the product in a cool, dry environment to preserve its technical properties and prevent agglomeration .
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